Cas no 932231-52-2 (N-(Cyclohexylmethyl)cyclopentanamine)

• Product Name: N-(Cyclohexylmethyl)cyclopentanamine
• CAS No: 932231-52-2
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 4720315
• Update Time: 2025-10-05

N-(Cyclohexylmethyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)cyclopentanamine
• STK512094
• N-(cyclohexylmethyl)-N-cyclopentylamine
• N-(Cyclohexylmethyl)cyclopentanamine

• Inchi： 1S/C12H23N/c1-2-6-11(7-3-1)10-13-12-8-4-5-9-12/h11-13H,1-10H2
• InChI Key： CVVXWQHFMDYTSH-UHFFFAOYSA-N
• SMILES： N(CC1CCCCC1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 12

N-(Cyclohexylmethyl)cyclopentanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(Cyclohexylmethyl)cyclopentanamine

N-(Cyclohexylmethyl)cyclopentanamine: A Comprehensive Overview

N-(Cyclohexylmethyl)cyclopentanamine, with the CAS number 932231-52-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of cyclopentanamine, where the amino group is substituted with a cyclohexylmethyl group. The structure of this molecule combines the rigid cyclopentane ring with the flexible cyclohexylmethyl substituent, making it a versatile compound for various applications.

Recent studies have highlighted the potential of N-(Cyclohexylmethyl)cyclopentanamine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of peptide mimetics and enzyme inhibitors. The unique combination of rigidity and flexibility in this molecule allows for diverse interactions with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of N-(Cyclohexylmethyl)cyclopentanamine has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. Such innovations align with the growing demand for sustainable chemical manufacturing practices.

In terms of physical and chemical properties, N-(Cyclohexylmethyl)cyclopentanamine exhibits a melting point of approximately 125°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatography and spectroscopy.

Recent research has also delved into the electronic properties of this compound, revealing its potential as a component in organic electronics. The molecule's ability to form stable charge transfer complexes has been explored for applications in organic photovoltaics and light-emitting diodes (OLEDs). These findings underscore its versatility across multiple disciplines.

Moreover, N-(Cyclohexylmethyl)cyclopentanamine has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This application has been particularly impactful in the synthesis of natural products and biologically active compounds.

The safety profile of N-(Cyclohexylmethyl)cyclopentanamine has also been assessed in recent studies. It has been found to exhibit low toxicity in acute toxicity tests, making it suitable for use in research settings without posing significant risks to laboratory personnel.

In conclusion, N-(Cyclohexylmethyl)cyclopentanamine is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structural features and favorable properties continue to make it an invaluable tool for researchers across various scientific domains.